Cas no 98792-02-0 (4-chloro-5H-pyrimido5,4-bindole)
4-Chloro-5H-pyrimido[5,4-b]indole is a heterocyclic compound featuring a fused pyrimidine-indole core structure, with a chlorine substituent at the 4-position. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The chloro group enhances reactivity, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid polycyclic framework contributes to high binding affinity in target interactions. The compound is typically handled under controlled conditions due to its sensitivity, making it suitable for specialized synthetic applications in pharmaceutical research and development.
98792-02-0 structure
Product Name:4-chloro-5H-pyrimido5,4-bindole
CAS No:98792-02-0
MF:C10H6ClN3
MW:203.627740383148
MDL:MFCD00457089
CID:802052
PubChem ID:5708347
Update Time:2025-10-13
4-chloro-5H-pyrimido5,4-bindole Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrimido[5,4-b]indole,4-chloro-
- 1-CHLORO-9H-2,4,9-TRIAZA-FLUORENE
- 4-chloro-5H-pyrimido[5,4-b]indole
- 4-chloro-5H-pyrimido<5,4-b>indole
- 4-chloropyrimidino[5,4-b]indole
- 4-chloropyrimido<5,4-b>indole
- BB_SC-0766
- HMS1612K14
- AKOS000562177
- FT-0692455
- CS-0207314
- 4-chloro-pyrimido[5,4-b]indole
- DTXSID10420750
- MFCD00457089
- 98792-02-0
- SCHEMBL6254106
- EU-0009889
- CU-00000000009-1
- LS-02856
- STK386389
- ALBB-007682
- AG-690/10402032
- 4-chloro-5H-pyrimido5,4-bindole
-
- MDL： MFCD00457089
- Inchi： 1S/C10H6ClN3/c11-10-9-8(12-5-13-10)6-3-1-2-4-7(6)14-9/h1-5,14H
- InChI Key： RDAAOOPSZHGKFQ-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C3C=CC=CC=3N2)N=CN=1
Computed Properties
- Exact Mass: 203.02500
- Monoisotopic Mass: 203.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 2.76450
4-chloro-5H-pyrimido5,4-bindole Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-chloro-5H-pyrimido5,4-bindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-chloro-5H-pyrimido5,4-bindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009899-500mg |
1-Chloro-9H-2,4,9-triaza-fluorene |
98792-02-0 | 500mg |
3136CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009899-500mg |
1-Chloro-9H-2,4,9-triaza-fluorene |
98792-02-0 | 500mg |
3136.0CNY | 2021-07-13 | ||
| TRC | B429025-5mg |
4-chloro-5H-pyrimido[5,4-b]indole |
98792-02-0 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B429025-10mg |
4-chloro-5H-pyrimido[5,4-b]indole |
98792-02-0 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B429025-50mg |
4-chloro-5H-pyrimido[5,4-b]indole |
98792-02-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| abcr | AB376645-500 mg |
4-Chloro-5H-pyrimido[5,4-b]indole |
98792-02-0 | 500mg |
€272.40 | 2023-04-25 | ||
| abcr | AB376645-1 g |
4-Chloro-5H-pyrimido[5,4-b]indole |
98792-02-0 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB376645-5 g |
4-Chloro-5H-pyrimido[5,4-b]indole |
98792-02-0 | 5g |
€907.00 | 2023-04-25 | ||
| abcr | AB376645-500mg |
4-Chloro-5H-pyrimido[5,4-b]indole; . |
98792-02-0 | 500mg |
€269.00 | 2024-06-07 | ||
| abcr | AB376645-1g |
4-Chloro-5H-pyrimido[5,4-b]indole |
98792-02-0 | 1g |
€312.00 | 2023-09-06 |
4-chloro-5H-pyrimido5,4-bindole Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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